Cas no 1354026-28-0 ((S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide)

• Product Name: (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide
• CAS No: 1354026-28-0
• MF: C₁₃H₂₇N₃O
• MW: 241.372983217239
• CID: 2155526
• Update Time: 2025-10-29

(S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-isopropyl-n-(1-methyl-piperidin-3-ylmethyl)-propionamide
• (S)-2-Amino-N-isopropyl-N-(1-methylpiperidin-3-ylmethyl)propanamide
• (2S)-2-Amino-N-isopropyl-N-((1-methylpiperidin-3-yl)methyl)propanamide
• AM97139
• (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide

• Inchi： 1S/C13H27N3O/c1-10(2)16(13(17)11(3)14)9-12-6-5-7-15(4)8-12/h10-12H,5-9,14H2,1-4H3/t11-,12?/m0/s1
• InChI Key： ALWHQJQWCWXQJX-PXYINDEMSA-N
• SMILES： O=C([C@H](C)N)N(C(C)C)CC1CN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 255
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide

(S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide: Recent Advances and Applications

The compound with CAS No. 1354026-28-0, commonly referred to as (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a chiral amide derivative with a unique structure that incorporates an amino group, an isopropyl substituent, and a piperidine ring. The (S) configuration at the chiral center plays a crucial role in determining its pharmacokinetic properties and biological activity.

Recent studies have highlighted the potential of (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide as a promising candidate for drug development. Its structure suggests that it could act as a neurotransmitter reuptake inhibitor, which is a key mechanism for treating conditions such as depression, anxiety, and chronic pain. Researchers have explored its ability to modulate serotonin and norepinephrine pathways, which are critical for mood regulation and pain perception.

The synthesis of this compound involves a multi-step process that includes the preparation of the piperidine ring, followed by substitution reactions to introduce the isopropyl and amino groups. The stereochemistry at the chiral center is carefully controlled to ensure the desired S configuration, which is essential for its biological activity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the compound.

In terms of pharmacokinetics, (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide exhibits favorable properties, including good solubility and bioavailability. These characteristics make it suitable for oral administration, which is a significant advantage in drug delivery. Preclinical studies have demonstrated its ability to cross the blood-brain barrier (BBB), enabling it to exert its effects directly on the central nervous system (CNS).

Recent clinical trials have focused on evaluating the safety and efficacy of this compound in treating depressive disorders. Early results indicate that it has a favorable safety profile with minimal side effects compared to existing antidepressants. Its ability to selectively inhibit neurotransmitter reuptake without causing significant adverse effects on heart rate or blood pressure has positioned it as a potential first-line treatment for major depressive disorder (MDD).

Moreover, (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide has shown promise in preclinical models of chronic pain. Studies suggest that it may reduce neuropathic pain by modulating both ascending and descending pain pathways. This dual mechanism of action could provide relief for patients with conditions such as diabetic neuropathy and postherpetic neuralgia.

The development of this compound also highlights the importance of stereochemistry in drug design. The S configuration ensures optimal binding to target receptors while minimizing off-target effects. This approach aligns with current trends in medicinal chemistry, where chirality plays a pivotal role in achieving desired therapeutic outcomes.

In conclusion, (S)-2-Amino-N-isopropyl-N-(1-methyl-piperidin-3-ylmethyl)-propionamide represents a significant advancement in the field of neuroscience and pharmacology. Its unique structure, favorable pharmacokinetic properties, and potential therapeutic applications make it a compelling candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds great promise for improving the lives of patients suffering from various neuropsychiatric disorders.